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Compound of Interest

Compound Name: 1-nitropropan-2-ol

Cat. No.: B1295101 Get Quote

For Immediate Implementation: This document provides essential safety protocols and

logistical guidance for the handling and disposal of 1-nitropropan-2-ol, tailored for research

scientists and drug development professionals. Adherence to these procedures is critical for

ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Nitropropan-2-ol is a chemical that requires careful handling due to its potential health

hazards. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides a clear summary of its risks.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Data sourced from PubChem.[1]

Recommended Personal Protective Equipment (PPE)
Given the identified hazards, a comprehensive PPE strategy is mandatory to prevent exposure.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Chemical splash goggles are

required. A face shield should

be worn in addition to goggles

when there is a significant risk

of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended. Ensure to

check the manufacturer's glove

compatibility chart for

breakthrough times.

Body Protection Laboratory Coat

A flame-resistant lab coat worn

over long-sleeved clothing and

long pants.

Chemical-Resistant Apron

A chemically resistant apron

should be worn over the lab

coat when handling larger

quantities or when there is a

high risk of splashing.

Respiratory Protection Respirator

Use in a well-ventilated area or

under a chemical fume hood. If

engineering controls are not

sufficient to maintain exposure

below recommended limits, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes that

cover the entire foot are

mandatory.

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach to handling 1-nitropropan-2-ol is crucial to minimize risk. The following

workflow outlines the necessary steps for a safe handling operation.

Caption: Workflow for the safe handling of 1-nitropropan-2-ol.

Emergency Procedures
Immediate and appropriate action is vital in the event of an exposure or spill.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention if irritation persists.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Get medical attention immediately.

Spill: Evacuate the area. Wear appropriate PPE and contain the spill with an inert absorbent

material (e.g., sand, vermiculite). Collect the absorbed material into a suitable, labeled

container for disposal. Ventilate the area and wash the spill site after material pickup is

complete.

Disposal Plan
Proper disposal of 1-nitropropan-2-ol and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: 1-Nitropropan-2-ol waste should be considered hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container. The

container should be compatible with the chemical.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "1-Nitropropan-2-ol".
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Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety (EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of

it down the drain or in the regular trash.[4][5]

By adhering to these detailed safety and handling protocols, researchers can mitigate the risks

associated with 1-nitropropan-2-ol and maintain a safe and productive laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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